Cas no 1806025-79-5 (6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid)
6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid
-
- Inchi: 1S/C9H7ClF2INO2/c10-3-4-1-5(13)8(9(11)12)6(14-4)2-7(15)16/h1,9H,2-3H2,(H,15,16)
- InChI Key: BPBXOGBMGMDYAA-UHFFFAOYSA-N
- SMILES: IC1C=C(CCl)N=C(CC(=O)O)C=1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 258
- XLogP3: 2
- Topological Polar Surface Area: 50.2
6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029021529-250mg |
6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid |
1806025-79-5 | 95% | 250mg |
$1,058.40 | 2022-04-01 | |
| Alichem | A029021529-500mg |
6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid |
1806025-79-5 | 95% | 500mg |
$1,836.65 | 2022-04-01 | |
| Alichem | A029021529-1g |
6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid |
1806025-79-5 | 95% | 1g |
$2,779.20 | 2022-04-01 |
6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid
Introduction to 6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic Acid (CAS No. 1806025-79-5)
6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid, with the CAS number 1806025-79-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.
The molecular structure of 6-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid incorporates several key functional groups that contribute to its unique chemical properties and reactivity. The presence of a chloromethyl group at the 6th position and a difluoromethyl group at the 3rd position introduces electrophilic and electron-withdrawing characteristics, respectively, which can influence the compound's interaction with biological targets. Additionally, the iodopyridine core provides a versatile scaffold for further chemical modifications, enabling the synthesis of derivative compounds with tailored biological activities.
In recent years, there has been a growing interest in developing novel pyridine-based compounds for their potential applications in drug discovery and development. The structural features of 6-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid make it a valuable intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to explore various pharmacological pathways, including inhibition of kinases, modulation of enzyme activity, and interaction with receptors involved in signal transduction.
One of the most compelling aspects of this compound is its utility in the development of targeted therapies. The iodopyridine moiety, in particular, has been utilized in positron emission tomography (PET) imaging probes due to its ability to be incorporated into biomolecules for diagnostic purposes. Furthermore, the combination of halogenated substituents enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for further pharmacological investigation.
The difluoromethyl group is another critical feature that contributes to the compound's potential therapeutic value. This group has been extensively studied for its ability to improve metabolic stability and binding affinity in drug candidates. In particular, difluorinated compounds have shown promise in the treatment of various diseases, including cancer and infectious disorders. The incorporation of this moiety into 6-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid suggests that it may exhibit enhanced efficacy when used as a precursor in drug design.
The chloromethyl group at the 6th position adds another layer of complexity to the compound's reactivity. This group can participate in nucleophilic addition reactions, allowing for further functionalization and diversification of the molecular structure. Such reactivity is particularly useful in medicinal chemistry, where introducing new functional groups can lead to novel pharmacological effects. Researchers have exploited this property to synthesize a range of derivatives with different biological activities, including anti-inflammatory and anticancer agents.
In academic research, 6-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid has been employed as a building block in various synthetic protocols. Its versatility has made it a popular choice for generating libraries of compounds for high-throughput screening. These libraries are then tested for their biological activity against a wide range of targets, including enzymes and receptors relevant to human health and disease. The compound's ability to serve as a scaffold for such diverse applications underscores its importance in modern drug discovery.
The synthesis of 6-(chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a pyridine core, followed by selective halogenation and functionalization at specific positions. These steps require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales, facilitating its use in research and development programs.
The compound's potential applications extend beyond traditional pharmaceuticals. It has been explored as a key intermediate in materials science, where its unique structural features contribute to the development of advanced materials with specific properties. For instance, pyridine-based compounds have been used to create polymers with enhanced thermal stability and mechanical strength. The presence of halogenated substituents also makes these materials suitable for applications in electronics and optoelectronics.
In conclusion, 6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid (CAS No. 1806025-79-5) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it a valuable tool for researchers seeking to develop novel therapeutics and advanced materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.
1806025-79-5 (6-(Chloromethyl)-3-(difluoromethyl)-4-iodopyridine-2-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)